Cas no 2223040-39-7 (Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)

Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate is a boronic ester derivative featuring a pyridine core with a methyl ester and a methyl substituent. The tetramethyl-1,3,2-dioxaborolane group enhances stability and handling, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions for constructing biaryl systems. Its structural features facilitate efficient coupling while minimizing side reactions. The methyl ester group offers further synthetic versatility, allowing for downstream functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where precise boronic acid derivatives are required for C-C bond formation. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a practical choice for synthetic applications.
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate structure
2223040-39-7 structure
Product Name:Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
CAS No:2223040-39-7
MF:C14H20BNO4
MW:277.12390422821
CID:5523979
Update Time:2025-06-09

Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
    • Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
    • 2-Pyridinecarboxylic acid, 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • Inchi: 1S/C14H20BNO4/c1-9-7-10(8-11(16-9)12(17)18-6)15-19-13(2,3)14(4,5)20-15/h7-8H,1-6H3
    • InChI Key: UNCPMQCWDDLTKK-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)=NC(C)=CC(B2OC(C)(C)C(C)(C)O2)=C1

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 407.2±45.0 °C(Predicted)
  • pka: 1.51±0.10(Predicted)

Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M237715-100mg
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7
100mg
$ 435.00 2022-06-04
TRC
M237715-250mg
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7
250mg
$ 905.00 2022-06-04
TRC
M237715-500mg
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7
500mg
$ 1445.00 2022-06-04
ChemScence
CS-0177551-1g
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7
1g
$632.0 2022-04-27
eNovation Chemicals LLC
Y1303044-1g
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7 95%
1g
$1480 2024-07-28
A2B Chem LLC
BA06896-1g
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7 98%
1g
$499.00 2024-04-20
A2B Chem LLC
BA06896-5g
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7 98%
5g
$1479.00 2024-04-20
eNovation Chemicals LLC
Y1303044-1g
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7 95%
1g
$1480 2025-02-18
eNovation Chemicals LLC
Y1303044-1g
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
2223040-39-7 95%
1g
$1480 2025-02-25

Additional information on Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate

Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate (CAS No. 2223040-39-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate, identified by its CAS number 2223040-39-7, represents a significant compound in the realm of pharmaceutical chemistry. This boronic acid derivative has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various biologically active molecules. The compound's unique structural features, particularly the presence of a tetramethylborate group and a pyridine carboxylate moiety, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.

The relevance of this compound is deeply rooted in its role in cross-coupling reactions, which are fundamental to modern drug discovery. Specifically, the boronic ester functionality allows for efficient Suzuki-Miyaura coupling with aryl halides or pseudohalides, enabling the construction of complex aromatic systems. This capability is particularly advantageous in the synthesis of heterocyclic compounds, which are prevalent in many pharmacophores. Recent advancements in synthetic methodologies have further highlighted the importance of such boronic acid derivatives, as they offer high selectivity and yield under mild reaction conditions.

In the context of contemporary pharmaceutical research, Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate has been leveraged in the development of small molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against enzymes such as kinases and proteases. These enzymes are often implicated in cancer and inflammatory diseases, making them prime targets for therapeutic intervention. The ability to precisely modify the pyridine core through cross-coupling reactions has enabled researchers to fine-tune the pharmacological properties of their lead compounds.

The tetramethylborate group attached to the pyridine ring not only facilitates cross-coupling but also enhances the stability of the boronic ester under ambient conditions. This stability is critical for synthetic applications where prolonged reaction times or exposure to moisture can lead to decomposition. Additionally, the methyl substituents on the pyridine ring contribute to steric hindrance, which can influence both the reactivity and solubility of the compound. Such structural features are often carefully considered during drug design to optimize bioavailability and metabolic stability.

Recent research has also explored the use of Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate in flow chemistry applications. Flow systems provide a controlled environment for chemical reactions, enabling precise modulation of reaction parameters such as temperature and pressure. This approach has been particularly beneficial for large-scale synthesis and has improved reproducibility compared to traditional batch processing methods. The integration of boronic acid derivatives into flow chemistry protocols has opened new avenues for high-throughput screening and parallel synthesis, accelerating the drug discovery pipeline.

The compound's versatility extends beyond its role as a synthetic intermediate; it also serves as a building block for material science applications. Pyridine-based compounds are widely used in organic electronics due to their electron-deficient nature and ability to form stable conjugated systems. By incorporating Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate into polymer formulations, researchers have developed novel materials with enhanced optoelectronic properties. These materials find applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors.

The synthesis of Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate itself is a testament to the progress made in boron chemistry over recent decades. Early methods relied on cumbersome multi-step procedures with low yields and poor regioselectivity. However, modern synthetic strategies have streamlined these processes significantly. For example, palladium-catalyzed borylation reactions now allow for direct functionalization of pyridine rings under mild conditions. Such advancements have not only improved efficiency but also reduced costs associated with producing these valuable intermediates.

In conclusion, Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate (CAS No. 2223040-39-7) is a cornerstone compound in pharmaceutical and materials science research. Its unique structural attributes enable diverse applications ranging from drug development to advanced material formulations. As our understanding of molecular interactions continues to evolve, compounds like this will remain indispensable tools for innovation across multiple scientific disciplines.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent